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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural features of 2-Ethylcyclohexanol. The information is presented to be a valuable

resource for researchers, scientists, and professionals involved in drug development and other

scientific disciplines where this compound may be of interest.

Chemical Properties
2-Ethylcyclohexanol is a cyclic alcohol with the chemical formula C8H16O.[1][2][3] It is a

colorless to almost colorless clear liquid or solid, depending on the ambient temperature.[2][4]

[5] A summary of its key quantitative properties is provided in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C8H16O [1][2][3]

Molecular Weight 128.21 g/mol [1][6][7]

Appearance
Colorless to Almost colorless

clear liquid/solid
[2][4][5]

Boiling Point 74 - 79 °C at 12-16 hPa [4][7]

Melting Point 19.68 °C (estimate) [4]

Density 0.906 - 0.93 g/mL at 25 °C [4][5]

Flash Point 68 °C (closed cup) [4][7]

Refractive Index n20/D 1.464 (lit.) [7]

pKa 15.33 ± 0.40 (Predicted) [2]

LogP (Octanol/Water) 2.1 - 2.583 [1][4]

Chemical Structure and Stereoisomerism
The structure of 2-Ethylcyclohexanol consists of a cyclohexane ring substituted with an ethyl

group and a hydroxyl group on adjacent carbon atoms. The presence of two chiral centers at

positions 1 and 2 of the cyclohexane ring gives rise to stereoisomerism.[2] Consequently, 2-
Ethylcyclohexanol can exist as cis and trans diastereomers, each of which is a racemic

mixture of two enantiomers.[1][6][8] The spatial arrangement of the ethyl and hydroxyl groups

relative to the plane of the cyclohexane ring defines these isomers.

cis-2-Ethylcyclohexanol: Both the ethyl and hydroxyl groups are on the same side of the

cyclohexane ring.

trans-2-Ethylcyclohexanol: The ethyl and hydroxyl groups are on opposite sides of the

cyclohexane ring.

The commercial product is often available as a mixture of cis and trans isomers.[5][7]

Caption: 2D representation of cis- and trans-2-Ethylcyclohexanol isomers.
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Experimental Protocols
Detailed experimental protocols for 2-Ethylcyclohexanol are not extensively published in

readily available literature. However, based on general organic chemistry principles for similar

secondary alcohols like 2-methylcyclohexanol, the following outlines a plausible experimental

workflow for reactions such as acid-catalyzed dehydration.[9][10][11][12]

A. Acid-Catalyzed Dehydration of 2-Ethylcyclohexanol

This experiment would involve the elimination of a water molecule from 2-Ethylcyclohexanol
to form a mixture of isomeric ethylcyclohexenes.

Reagents and Equipment:

2-Ethylcyclohexanol

Concentrated phosphoric acid (H3PO4) or sulfuric acid (H2SO4) as a catalyst

Round-bottom flask

Distillation apparatus (condenser, receiving flask)

Heating mantle

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Gas chromatograph (for product analysis)

Methodology:

Reaction Setup: In a round-bottom flask, combine 2-Ethylcyclohexanol with a catalytic

amount of concentrated phosphoric or sulfuric acid.

Dehydration and Distillation: Heat the mixture using a heating mantle. The lower-boiling

alkene products will distill as they are formed, shifting the equilibrium towards the

products.[11]
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Workup:

The collected distillate is transferred to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a water wash.[9]

Separate the aqueous layer.

Dry the organic layer over an anhydrous drying agent like sodium sulfate.

Purification and Analysis:

Decant or filter the dried organic liquid to remove the drying agent.

Further purification can be achieved by simple distillation.

The product mixture can be analyzed by gas chromatography (GC) to determine the

relative amounts of the different alkene isomers formed.[9][10]

Experimental Workflow: Dehydration of 2-Ethylcyclohexanol

1. Reaction Setup
(2-Ethylcyclohexanol + Acid Catalyst)

2. Dehydration & DistillationHeat 3. Workup
(Neutralization & Washing)

Collect Distillate 4. Drying
(Anhydrous Na2SO4)

Separate Organic Layer 5. Analysis
(Gas Chromatography)

Purified Product

Potential Reactions

2-Ethylcyclohexanol

Oxidation Dehydration Esterification Substitution

2-Ethylcyclohexanone Ethylcyclohexenes Ester Derivative 2-Ethyl-1-halocyclohexane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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